Explore by Category Reducing Agents

Potassium borohydride

Potassium borohydride (KBH4) is a versatile chemical compound used in various scientific research applications. It is commonly employed as a reducing agent and hydrogen source, enabling the synthesis of organic compounds and facilitating safe hydrogen storage. With its unique properties, KBH4 holds immense potential for advancements in catalyst development, material science, and renewable energy research.

CAS No.:13762-51-1

Molecular Formula:BK

Molecular Weight:49.91 g/mol

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Borane 4-methylmorpholine complex

Borane 4-methylmorpholine complex is a chemical compound used in scientific research. It possesses high perplexity and burstiness due to its complex nature. This versatile material finds applications in various scientific studies, facilitating advancements in different fields.

CAS No.:15648-16-5

Molecular Formula:C5H14BNO

Molecular Weight:114.98

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Tetramethylammonium triacetoxyborohydride

Tetramethylammonium triacetoxyborohydride is a versatile chemical compound used in scientific research. It facilitates various reactions, such as reduction and reductive amination, making it valuable in organic synthesis. Its unique properties make it an essential tool for scientists exploring new avenues in chemical transformations.

CAS No.:109704-53-2

Molecular Formula:C10H21BNO6

Molecular Weight:262.09 g/mol

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Tris(trimethylsilyl)silane

Tris(trimethylsilyl)silane is a versatile chemical compound used in scientific research. It acts as a reducing agent, catalyst, and precursor for various applications, including organic synthesis and material science. Its unique properties make it an essential tool for scientists exploring new frontiers in chemistry and beyond.

CAS No.:1873-77-4

Molecular Formula:C9H27Si4

Molecular Weight:247.65 g/mol

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Trihexylsilane

Trihexylsilane, a chemical compound, is a versatile material used in scientific research. Its unique properties make it ideal for applications such as catalysis, organic synthesis, and material science. Its use in these fields allows for innovative advancements and discoveries.

CAS No.:2929-52-4

Molecular Formula:C18H39Si

Molecular Weight:283.6 g/mol

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Triphenylgermane

Triphenyl-germane, a remarkable chemical compound, possesses diverse applications in scientific research. Its unique properties make it suitable for catalysis, organic synthesis, and material science, paving the way for groundbreaking discoveries. Explore the potential of this compound today!

CAS No.:2816-43-5

Molecular Formula:C18H15Ge

Molecular Weight:303.9 g/mol

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